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Compound of Interest

Compound Name: (2-Methoxyethyl)boronic acid
Cat. No.: B11924233
Get Quote

Executive Summary

(2-Methoxyethyl)boronic acid (CAS: 103966-66-1 for the acid; 121124-66-9 for the pinacol
ester) is a specialized organoboron reagent used to introduce the 2-methoxyethyl (-
CH2CH20OCHS3) group into pharmaceutical scaffolds via Suzuki-Miyaura cross-coupling.

In modern drug design, this motif acts as a non-classical bioisostere for n-propyl or n-butyl
chains. While maintaining similar steric volume, the ether oxygen introduces a dipole moment
and hydrogen-bond accepting capability, significantly lowering logP (lipophilicity) and
enhancing aqueous solubility without altering the binding mode of the parent scaffold.

Key Technical Profile:
e Formula: C3H9BO3
» Molecular Weight: 103.91 g/mol

e Physical State: Hygroscopic solid (acid) or oil (pinacol ester).
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e Primary Utility: Late-stage functionalization to rescue "brick dust" compounds (high melting
point, low solubility).

Bioisosteric Rationale & Mechanism

The decision to employ (2-methoxyethyl)boronic acid is driven by the need to modulate
physicochemical properties while preserving steric fit.

The "Ether Scan" Strategy

Replacing a methylene (-CH2-) unit with an oxygen atom (-O-) is a standard medicinal
chemistry tactic. The 2-methoxyethyl group specifically replaces n-propyl or n-butyl side chains.
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Structural Visualization

The following diagram illustrates the bioisosteric replacement logic and the physicochemical
shift.
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Fig 1. Strategic replacement of alkyl chains with methoxyethyl to improve DMPK.
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Synthetic Methodologies

Installing the 2-methoxyethyl group via Suzuki coupling is more challenging than aryl-aryl
couplings due to the slower transmetalation of alkyl-boron species and the risk of

-hydride elimination.

Preparation of the Reagent

While commercially available, the pinacol ester is often synthesized in-house to ensure
anhydrous purity, which is critical for alkyl couplings.

Protocol: Hydroboration of Methyl Vinyl Ether

o Reagents: Methyl vinyl ether (MVE), Pinacolborane (HBpin), Rhodium catalyst (e.qg.,
[Rh(cod)Cl]2 / DPPB).

e Mechanism: Anti-Markovnikov addition ensures the boron attaches to the terminal carbon.

» Note: Using uncatalyzed hydroboration with 9-BBN is alternative, but the pinacol ester is
preferred for stability.

Cross-Coupling Protocol (The "Alkyl Problem")

Standard Pd(PPh3)4 conditions often fail for alkyl boronic acids. Specialized ligand systems
are required to facilitate the coupling of sp3-hybridized boron centers.
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Recommended System:

Catalyst: Pd(OAc)2 (5 mol%)

Ligand:RuPhos or SPhos (Buchwald Ligands) - Crucial for alkyl transfer.

Base: K3PO4 (3.0 equiv) or Cs2CO3.

Solvent: Toluene/Water (10:1) - Biphasic systems promote the "oxo-palladium” pathway.
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Risk Zone

L-Pd(Il)-Ar(Alkyl) Fig 2. Catalytic cycle emphasizing the critical transmetalation step for alkyl-boron reagents.
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Experimental Protocol: General Coupling Procedure

This protocol is optimized for coupling (2-methoxyethyl)boronic acid pinacol ester with an
aryl bromide.

Materials:

Aryl Bromide (1.0 mmol)

(2-Methoxyethyl)boronic acid pinacol ester (1.5 mmol)

Pd(OAc)2 (0.05 mmol)

RuPhos (0.10 mmol)

K3PO4 (3.0 mmol)

Toluene (4 mL) / Water (0.4 mL)

Step-by-Step:

¢ Inerting: Charge a microwave vial with Aryl Bromide, Pd(OAc)2, RuPhos, and K3PO4. Seal
and purge with Argon for 5 minutes.

¢ Solvent Addition: Add degassed Toluene and Water via syringe.

o Reagent Addition: Add the boronic ester (liquid) via syringe.

e Reaction: Heat to 95°C for 16 hours (or 100°C for 1 hour in microwave).

o Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na2SOA4.

 Purification: Flash chromatography. Note: The product is more polar than the starting aryl
bromide due to the ether oxygen.

Troubleshooting:

e Low Yield? Switch to Pd(dppf)CI2:DCM in Dioxane/Water if the substrate is sterically
hindered.
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o Beta-Elimination? If you observe the styrene byproduct (vinyl derivative), increase the
ligand:Pd ratio to 2:1 or 3:1 to crowd the metal center and prevent elimination.

Case Study: Solubility Rescue in Kinase Inhibitors

In the development of inhibitors for DDAH1 (Dimethylarginine Dimethylaminohydrolase-1),
researchers utilized the 2-methoxyethyl group to replace hydrophobic alkyl tails.

¢ Original Hit: Contained a simple n-butyl chain.
o Result: High affinity, but poor solubility (<1 uM) and rapid clearance.
» Modification: Introduction of 2-methoxyethyl via Suzuki coupling.
o Result: Affinity maintained (oxygen atom did not clash with pocket walls).

o Outcome: Solubility increased >50-fold; metabolic half-life improved due to blocking of
omega-oxidation.

This demonstrates the utility of (2-methoxyethyl)boronic acid not just as a carbon-builder, but
as a physicochemical tuning knob.

Safety & Handling

 Stability: (2-Methoxyethyl)boronic acid is relatively stable but can dehydrate to the
boroxine (trimer) upon storage. This does not affect reactivity but complicates stoichiometry
calculations. The pinacol ester is recommended for long-term storage.

» Toxicity: Boronic acids are generally low toxicity, but the metabolic byproduct (2-
methoxyethanol) is a known reproductive toxin. Handle with appropriate PPE in a fume
hood.

References
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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